Cas no 1797224-44-2 (N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylcyclopropanesulfonamide)

• Product Name: N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylcyclopropanesulfonamide
• CAS No: 1797224-44-2
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 6066194
• PubChem ID: 71795195
• Update Time: 2024-01-11

N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylcyclopropanesulfonamide
• N-[2-(4-cyclopentyl-6-oxopyrimidin-1-yl)ethyl]cyclopropanesulfonamide
• N-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)cyclopropanesulfonamide
• F6258-2039
• N-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]cyclopropanesulfonamide
• AKOS024545953
• 1797224-44-2

• Inchi： 1S/C14H21N3O3S/c18-14-9-13(11-3-1-2-4-11)15-10-17(14)8-7-16-21(19,20)12-5-6-12/h9-12,16H,1-8H2
• InChI Key： MAHOMZWDZMIGCB-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C=NC(C3CCCC3)=CC2=O)(=O)=O)CC1

Computed Properties

• Exact Mass: 311.13036271g/mol
• Monoisotopic Mass: 311.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones